ethyl {[5-(4-methoxybenzyl)-1,3,4-thiadiazol-2-yl]amino}(oxo)acetate

• IUPAC Name: ethyl 2-[[5-[(4-methoxyphenyl)methyl]-1,3,4-thiadiazol-2-yl]amino]-2-oxoacetate
• InChI: InChI=1S/C14H15N3O4S/c1-3-21-13(19)12(18)15-14-17-16-11(22-14)8-9-4-6-10(20-2)7-5-9/h4-7H,3,8H2,1-2H3,(H,15,17,18)
• InChI Key: VKNOGHIINISRFE-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(=O)NC1=NN=C(S1)CC2=CC=C(C=C2)OC
• Molecular Formula: C14H15N3O4S
• Molecular Weight: 321.35 g/mol

Description

Ethyl {[5-(4-methoxybenzyl)-1,3,4-thiadiazol-2-yl]amino}(oxo)acetate is a compound that has gained significant attention in scientific research due to its potential applications in drug discovery and development. This compound belongs to the class of thiadiazole derivatives, which have been reported to exhibit a wide range of biological activities, including antimicrobial, antitumor, anti-inflammatory, and anticonvulsant effects.

Mechanism of Action

The exact mechanism of action of ethyl {[5-(4-methoxybenzyl)-1,3,4-thiadiazol-2-yl]amino}(oxo)acetate is not fully understood. However, it has been suggested that this compound exerts its antimicrobial and antitumor effects through the inhibition of key enzymes and proteins involved in cell growth and proliferation.
Biochemical and Physiological Effects:
Ethyl {[5-(4-methoxybenzyl)-1,3,4-thiadiazol-2-yl]amino}(oxo)acetate has been reported to exhibit a wide range of biochemical and physiological effects. It has been shown to induce apoptosis, inhibit cell proliferation, and disrupt cell cycle progression in cancer cells. Additionally, this compound has been reported to exhibit anti-inflammatory effects by reducing the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

One of the main advantages of using ethyl {[5-(4-methoxybenzyl)-1,3,4-thiadiazol-2-yl]amino}(oxo)acetate in lab experiments is its broad-spectrum antimicrobial activity, which makes it a promising candidate for the development of new antimicrobial agents. However, one of the limitations of this compound is its relatively low solubility in water, which can make it difficult to use in certain experimental settings.

Future Directions

There are several potential future directions for the study of ethyl {[5-(4-methoxybenzyl)-1,3,4-thiadiazol-2-yl]amino}(oxo)acetate. One area of interest is the development of new antimicrobial agents based on this compound. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential applications in cancer therapy. Finally, the synthesis of new derivatives of ethyl {[5-(4-methoxybenzyl)-1,3,4-thiadiazol-2-yl]amino}(oxo)acetate may lead to the discovery of new compounds with improved biological activity and pharmacological properties.

Scientific Research Applications

Ethyl {[5-(4-methoxybenzyl)-1,3,4-thiadiazol-2-yl]amino}(oxo)acetate has been extensively studied for its potential applications in drug discovery and development. It has been reported to exhibit significant antimicrobial activity against various bacterial and fungal strains, including Staphylococcus aureus, Escherichia coli, and Candida albicans. Additionally, this compound has shown promising antitumor effects against various cancer cell lines, including breast cancer, lung cancer, and colon cancer.